Cas no 2228626-96-6 (1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228626-96-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6029859
• PubChem ID: 165836940
• Update Time: 2025-06-15

1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228626-96-6
• EN300-1795333

• Inchi： 1S/C12H18N2O3/c1-11(2,3)9-8(6-13-14-9)12(10(16)17)4-7(15)5-12/h6-7,15H,4-5H2,1-3H3,(H,13,14)(H,16,17)
• InChI Key： DTQMLSWYARYTCO-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=NNC=2C(C)(C)C)C1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228626-96-6)

The compound 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228626-96-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrazole ring and a hydroxycyclobutane moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid has surged due to their versatility in modulating biological pathways. The tert-butyl group enhances lipophilicity, while the carboxylic acid functionality allows for further derivatization, making it a valuable intermediate in synthetic chemistry. This aligns with the growing interest in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies, which dominate contemporary pharmaceutical R&D discussions.

From an industrial perspective, the synthesis of CAS No. 2228626-96-6 often involves multi-step protocols, including cycloaddition reactions and selective hydroxylation. These methods are frequently optimized for scalability, reflecting the broader shift toward green chemistry principles—a topic widely searched in academic and industrial circles. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing the need for improved drug delivery systems.

Analytical characterization of 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a critical factor for regulatory compliance in pharmaceutical manufacturing. The compound’s chiral center at the cyclobutane ring further necessitates enantioselective analysis, resonating with the industry’s focus on stereochemistry and optical purity.

Emerging applications of this compound extend to crop protection formulations, where its structural motifs may interact with plant enzymes. This intersects with the global push for sustainable agriculture and reduced environmental impact—a hot topic in both scientific literature and public discourse. Additionally, its potential as a metal-chelating agent has sparked interest in materials science, particularly for designing functionalized polymers.

In summary, 1-(3-tert-butyl-1H-pyrazol-4-yl)-3-hydroxycyclobutane-1-carboxylic acid represents a multifaceted tool for modern chemistry. Its relevance to drug discovery, agrochemical innovation, and material engineering positions it at the forefront of interdisciplinary research. As synthetic methodologies evolve and computational tools like AI-assisted molecular modeling advance, the exploration of this compound’s full potential continues to expand.